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Compound of Interest

Compound Name: Cadmium iodide

Cat. No.: B147898

Welcome to the technical support center for researchers, scientists, and drug development
professionals working on enhancing the stability of perovskite solar cells (PSCs) through the
use of cadmium iodide. This resource provides detailed troubleshooting guides, frequently
asked questions (FAQs), and experimental protocols to address common challenges
encountered during your research.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of cadmium iodide in perovskite solar cells?

Al: Cadmium iodide (Cdl2) primarily serves to enhance the stability and performance of
perovskite solar cells by passivating defects, particularly iodine vacancies, at the surface and
grain boundaries of the perovskite film.[1][2] The strong ionic bonds formed between cadmium
and iodine (Cd-1) help to stabilize the iodide ions, reducing non-radiative recombination and
improving the overall operational stability of the device.[1][2]

Q2: What are the common degradation pathways in iodide-based perovskite solar cells?

A2: lodide-based perovskite solar cells are susceptible to several degradation pathways,
primarily initiated by environmental factors such as moisture, oxygen, UV light, and heat.[3]
These factors can lead to the formation of volatile species like I> vapor, which can trigger a self-
degradation chain reaction.[4] Intrinsic factors such as ion migration and the presence of
crystal defects, especially iodine vacancies, also contribute significantly to performance
degradation.[5]
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Q3: How does the addition of cadmium compounds affect the photovoltaic performance of the
solar cell?

A3: The incorporation of cadmium compounds, such as cadmium chloride (CdClz) and
cadmium iodide (Cdlz), has been shown to significantly improve the power conversion
efficiency (PCE) of perovskite solar cells. This improvement is attributed to enhanced
perovskite film morphology, with larger grain sizes and fewer pinholes, leading to better charge
transport and reduced charge recombination.[6][7] For instance, the addition of 1.0% CdClz into
a MAPDbIs layer increased the PCE from 12.17% to 15.28%.[6] Similarly, cadmium iodide
doping in FAPDIs based cells has resulted in efficiencies as high as 22.7%.[8]

Q4: Can cadmium iodide be applied as a surface treatment?

A4: Yes, modifying the surface of the perovskite film with a cadmium iodide (Cdl2) solution is
an effective strategy. This surface treatment effectively reduces the degree of surface iodine

deficiency and stabilizes iodine ions.[9] This approach has been shown to significantly reduce
interfacial charge recombination loss and improve the operational stability of the solar cells.[1]

Troubleshooting Guide
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Problem

Possible Cause

Troubleshooting Steps &
Solutions

Rapid decrease in Power
Conversion Efficiency (PCE)

after fabrication.

1. lodine Vacancies: The
presence of numerous iodine
vacancies on the perovskite
film surface acts as traps for
charge carriers, leading to
non-radiative recombination.[1]
2. Environmental Degradation:
Exposure to moisture and
oxygen can quickly degrade
the perovskite layer.[3]

1. Cadmium lodide Surface
Treatment: Apply a post-
fabrication surface treatment
with a cadmium iodide solution
to passivate iodine vacancies.
[9] 2. Cadmium Chloride
Additive: Incorporate a small
percentage (e.g., 1%) of
cadmium chloride into the
perovskite precursor solution
to improve film quality and
reduce defects.[6] 3.
Encapsulation: Ensure proper
encapsulation of the device to
protect it from ambient

conditions.

Low Open-Circuit Voltage
(Voc) and Fill Factor (FF).

High Charge Recombination:
Defects at the grain
boundaries and interfaces of
the perovskite layer can act as
recombination centers, leading
to significant voltage and fill

factor losses.[10]

Optimize Cadmium Additive
Concentration: The
concentration of the cadmium
additive is crucial.
Systematically vary the molar
ratio of the cadmium
compound in the precursor
solution to find the optimal
concentration that minimizes
recombination and maximizes
Voc and FF. For example, a
1% CdClz to MAI molar ratio
has shown significant

improvements.[1]

Hysteresis in Current-Voltage

(J-V) scans.

lon Migration and Charge
Trapping: Mobile ions
(primarily iodide) within the

perovskite lattice can migrate

Passivate Grain Boundaries:
The addition of cadmium
chloride has been shown to

passivate the domain

© 2025 BenchChem. All rights reserved.

3/11

Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC9284664/
https://www.researchgate.net/publication/394451020_Degradation_Pathways_in_Perovskite_Solar_Cells_Strategies_for_Enhancing_Stability
https://pubs.acs.org/doi/10.1021/acsenergylett.4c01465
https://pubs.rsc.org/en/content/articlelanding/2022/ra/d2ra03776a
https://pubs.rsc.org/en/content/articlehtml/2022/ra/d2ra03776a
https://pmc.ncbi.nlm.nih.gov/articles/PMC9284664/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147898?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

under an electric field, leading
to charge accumulation at the
interfaces and causing

hysteresis in the J-V curve.[10]

boundaries in the perovskite
layer, which can suppress ion
migration and reduce

hysteresis.[6]

Poor perovskite film
morphology (pinholes, small

grains).

Uncontrolled Crystallization:
The crystallization process of
the perovskite film can be
difficult to control, leading to a
high density of pinholes and
small grain sizes, which are
detrimental to device

performance.[10]

Additive Engineering: Using
cadmium chloride as an
additive in the precursor
solution can regulate the
crystal formation process,
leading to larger grain sizes
and a more uniform film with

fewer pinholes.[6]

Formation of an insulating
layer at the ETL/perovskite

interface.

Reaction between Cadmium
Sulfide (CdS) ETL and
Perovskite Precursor: If using
a CdS electron transport layer
(ETL), the methylammonium
iodide (MAI) from the
perovskite precursor can react
with the CdS surface to form
an insulating methylammonium
cadmium iodide phase, which

hinders charge extraction.[11]

Passivation and Annealing
Strategies: Implement careful
passivation of the CdS surface
or optimize the annealing
temperature and duration to
prevent the formation of this

insulating barrier.[11]

Quantitative Data Summary

The following tables summarize the performance of perovskite solar cells with and without

cadmium-based additives, as reported in the literature.

Table 1. Performance of MAPDbIs Solar Cells with and without CdClI> Additive[6]
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Additive

. PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
Concentration
0% (Control) 12.17 0.962 19.78 65.70
1.0% CdClz 15.28 1.00 20.87 73.00
1.5% CdCl2 14.10 ~1.00 <20.87 <73.00

Table 2: Performance of FAPbIs Solar Cells with Cdlz Doping[8]

Device PCE (%) Voc (V) Jsc (mAlcm?) FF (%)
Without Cdl2 Lower - - -
With 0.6% Cdl2 22.7 1.10 25.9 79.6

Table 3: Stability of Perovskite Solar Cells with Cadmium-based Treatments

Treatment

Stability Metric

Reference

Cdlz surface treatment

Retained 92% of initial
efficiency after 1000 hours of

constant illumination.

Cdz* doping in CsPbIBr2

Retained 76% of initial
efficiency after 10 hours in

ambient atmosphere.

CdS induced passivation

Maintained 87.5% of its initial
PCE after being irradiated for

over 410 hours.

Experimental Protocols
Protocol 1: Cadmium Chloride (CdCIz) as an Additive in
MAPDIs Perovskite Solution[6]

1. Perovskite Precursor Solution Preparation (Control):
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e Dissolve 922 mg of Pblz in a mixture of 1.27 mL of N,N-dimethylformamide (DMF) and 0.142
mL of dimethyl sulfoxide (DMSO).

e Heat the mixture at 80 °C for 45 minutes.

» After cooling the Pblz solution to room temperature, add 318 mg of methylammonium iodide
(MAI) and stir for 15 minutes.

2. Preparation of CdClz-containing Perovskite Solution:

» Prepare the control MAPbIs solution as described above.

e Add a specific molar ratio of CdClz to MAI (e.g., 1.0%) to the perovskite solution.
« Stir the final solution at room temperature for 60 minutes.

3. Perovskite Film Deposition:

e Pre-clean FTO-coated glass substrates and deposit a compact TiO2z (c-TiOz) layer followed
by a mesoporous TiO2 (mp-TiOz2) layer.

e Spin-coat 60 pL of the prepared perovskite precursor solution (with or without CdCl2) onto
the mp-TiO2 layer at 1000 rpm for 8 seconds, followed by an acceleration to 6000 rpm for 30
seconds.

o During the second, faster step, dispense 200 L of chlorobenzene (CB) as an anti-solvent
onto the spinning substrate.

e Anneal the perovskite films at 100 °C for 30 minutes.
4. Device Completion:

» Deposit a hole transport layer (e.g., Spiro-OMeTAD) and a metal back contact (e.g., gold) to
complete the solar cell device.

Protocol 2: Cadmium lodide (Cdl2) Surface Treatment for
CsPbls Perovskite Films[9]
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. Perovskite Film Fabrication:

Synthesize CsPbls thin films on FTO glass substrates using a one-step spin-coating method
from a DMF-based precursor solution.

Anneal the films to form the desired perovskite phase.
. Surface Treatment Solution Preparation:

Prepare a solution of cadmium iodide (Cdlz) in isopropanol (IPA). The concentration may
need to be optimized for your specific process.

. Application of Surface Treatment:

After the perovskite films have cooled down post-annealing, apply the Cdlz solution onto the
surface of the perovskite layer.

The application can be done via spin-coating or by simply dropping the solution onto the
static film and then spinning to remove the excess.

. Annealing:

A gentle post-treatment annealing step may be required to drive off the solvent and promote
the interaction between the Cdlz and the perovskite surface. The temperature and time for
this step should be optimized.

Visualizations
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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